Cas no 106593-58-2 (1-Decanol, 8-methyl-)

• Product Name: 1-Decanol, 8-methyl-
• CAS No: 106593-58-2
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 127234
• PubChem ID: 22492564
• Update Time: 2025-06-08

1-Decanol, 8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Decanol, 8-methyl-
• 8-methyldecan-1-ol
• 1-Decanol,8-methyl
• 8-METHYL-1-DECANOL
• SCHEMBL1658809
• SB84282
• DTXSID70626150
• 106593-58-2
• CS-0203504
• AKOS006279955

• Inchi： 1S/C11H24O/c1-3-11(2)9-7-5-4-6-8-10-12/h11-12H,3-10H2,1-2H3
• InChI Key： SEBPZDSJYVVIEX-UHFFFAOYSA-N
• SMILES： OCCCCCCCC(C)CC

Computed Properties

• Exact Mass: 172.18300
• Monoisotopic Mass: 172.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.36540

Additional information on 1-Decanol, 8-methyl-

1-Decanol, 8-methyl- (CAS No. 106593-58-2): A Comprehensive Overview

1-Decanol, 8-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 106593-58-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates.

The molecular formula of 1-Decanol, 8-methyl- is C₁₁H₂₄O, reflecting its composition as an alcohol with an eight-carbon chain substituted with a methyl group at the eighth position. This structural feature contributes to its distinct chemical behavior, making it a compound of interest in both academic and industrial settings.

In recent years, the study of 1-Decanol, 8-methyl- has been influenced by advancements in synthetic chemistry and its potential applications in drug development. Researchers have been exploring its role as a building block in the synthesis of more complex molecules, including those with therapeutic properties. The compound's ability to undergo various chemical reactions, such as esterification and oxidation, makes it a versatile intermediate in organic synthesis.

One of the most compelling aspects of 1-Decanol, 8-methyl- is its utility in the production of fine chemicals and specialty materials. Its structural properties allow it to be incorporated into polymers and coatings, enhancing their thermal stability and mechanical strength. Additionally, the compound's alcohol functionality makes it suitable for use as a solvent or additive in formulations requiring specific solubility characteristics.

The pharmaceutical industry has also shown interest in 1-Decanol, 8-methyl- due to its potential as a precursor for bioactive molecules. Researchers are investigating its role in the synthesis of novel drugs that target various diseases. The compound's ability to serve as a chiral center or a stereogenic moiety in drug molecules has opened new avenues for medicinal chemistry innovation.

In terms of industrial applications, 1-Decanol, 8-methyl- is being explored for use in fragrances and flavorings, where its unique scent profile can contribute to the creation of desirable aromatic compounds. Its stability under different conditions also makes it suitable for use in high-performance lubricants and hydraulic fluids.

The synthesis of 1-Decanol, 8-methyl- typically involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in catalytic processes have improved the efficiency and yield of its production, making it more accessible for large-scale applications. These advancements have also reduced the environmental impact of its synthesis by minimizing waste and energy consumption.

The safety profile of 1-Decanol, 8-methyl- is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure safe usage. This includes using appropriate personal protective equipment and working in well-ventilated areas to minimize exposure.

The future prospects for 1-Decanol, 8-methyl- are promising, with ongoing research expected to uncover new applications and refine existing ones. As the demand for specialized chemicals grows, compounds like this one will play an increasingly important role in meeting the needs of various industries. The continued exploration of its properties and potential will likely lead to innovative uses that further enhance its value.